Cas no 2586127-59-3 (Benzoic acid, 2-methyl-5-(1-methylethoxy)-, ethyl ester)
Benzoic acid, 2-methyl-5-(1-methylethoxy)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-methyl-5-(1-methylethoxy)-, ethyl ester
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- Inchi: 1S/C13H18O3/c1-5-15-13(14)12-8-11(16-9(2)3)7-6-10(12)4/h6-9H,5H2,1-4H3
- InChI Key: MUIAZGYVXGFOOE-UHFFFAOYSA-N
- SMILES: C(OC1=CC(C(OCC)=O)=C(C)C=C1)(C)C
Benzoic acid, 2-methyl-5-(1-methylethoxy)-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR021Q0W-500mg |
Ethyl 5-isopropoxy-2-methylbenzoate |
2586127-59-3 | 95% | 500mg |
$295.00 | 2025-02-12 |
Benzoic acid, 2-methyl-5-(1-methylethoxy)-, ethyl ester Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on Benzoic acid, 2-methyl-5-(1-methylethoxy)-, ethyl ester
Benzoic acid, 2-methyl-5-(1-methylethoxy)-, ethyl ester (CAS No. 2586127-59-3): A Comprehensive Overview in Modern Chemical Biology
Benzoic acid, 2-methyl-5-(1-methylethoxy)-, ethyl ester, identified by the CAS number 2586127-59-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, exhibits a blend of functionalities that make it a promising candidate for various applications, particularly in the development of bioactive molecules and therapeutic agents. The presence of both methyl and (1-methylethoxy) substituents in its molecular structure imparts distinct chemical properties, enabling diverse interactions with biological systems.
The synthesis and characterization of Benzoic acid, 2-methyl-5-(1-methylethoxy)-, ethyl ester have been the focus of several recent studies, highlighting its potential in medicinal chemistry. The ethyl ester moiety not only influences the compound's solubility and metabolic stability but also plays a crucial role in its pharmacokinetic behavior. Researchers have been exploring its derivatives to optimize these properties for better therapeutic efficacy. The compound's structure suggests that it may interact with biological targets through multiple mechanisms, including enzyme inhibition and receptor binding, making it a versatile scaffold for drug design.
In the realm of chemical biology, the investigation of Benzoic acid, 2-methyl-5-(1-methylethoxy)-, ethyl ester has revealed intriguing insights into its biological activity. Preliminary studies indicate that this compound exhibits modest antimicrobial properties, which could be harnessed for developing novel antimicrobial agents. Additionally, its structural features suggest potential applications in modulating inflammatory pathways and neurotransmitter systems. These findings are particularly relevant in the context of emerging infectious diseases and neurodegenerative disorders, where new therapeutic strategies are urgently needed.
The role of CAS No. 2586127-59-3 in drug discovery has been further underscored by its incorporation into high-throughput screening (HTS) campaigns aimed at identifying novel bioactive compounds. The compound's unique chemical profile has allowed it to stand out among a vast library of candidates, demonstrating its significance in the pursuit of innovative pharmaceuticals. Furthermore, computational modeling studies have been employed to predict the binding affinity and interaction modes of this compound with various biological targets. These computational approaches have provided valuable insights into optimizing its structure for enhanced activity and selectivity.
Recent advancements in synthetic methodologies have enabled the efficient preparation of Benzoic acid, 2-methyl-5-(1-methylethoxy)-, ethyl ester, facilitating further exploration of its biological potential. Techniques such as catalytic asymmetric synthesis and green chemistry principles have been utilized to improve yield and purity while minimizing environmental impact. These innovations align with the broader goals of sustainable chemistry and highlight the compound's relevance in modern pharmaceutical research. The development of novel synthetic routes has also opened avenues for exploring its analogs, potentially leading to the discovery of more potent and selective bioactive molecules.
The pharmacological evaluation of Benzoic acid, 2-methyl-5-(1-methylethoxy)-, ethyl ester has revealed promising results in preclinical models. Studies have demonstrated its ability to modulate key signaling pathways involved in diseases such as cancer and autoimmune disorders. The compound's interaction with enzymes like cyclooxygenases (COX) and lipoxygenases (LOX) has been particularly noteworthy, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may exhibit chemopreventive properties by inhibiting the proliferation of cancer cells through mechanisms involving apoptosis and cell cycle arrest.
As research continues to uncover the multifaceted applications of CAS No. 2586127-59-3, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships aim to accelerate the translation of laboratory findings into clinical applications by leveraging expertise in synthetic chemistry, pharmacology, and drug development. The growing interest in this compound underscores its significance as a building block for novel therapeutics and highlights the need for continued investigation into its mechanisms of action.
The future prospects for Benzoic acid, 2-methyl-5-(1-methylethoxy)-, ethyl ester are promising, with several ongoing projects exploring its potential in treating a range of diseases. Innovations in drug delivery systems are being explored to enhance its bioavailability and targeted action. Furthermore, interdisciplinary approaches combining chemistry, biology, and computer science are being employed to accelerate the discovery process. These efforts are expected to yield new insights into the therapeutic potential of this compound and pave the way for next-generation pharmaceuticals.
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